Cas no 1553928-48-5 (sodium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate)

• Product Name: sodium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate
• CAS No: 1553928-48-5
• MF: C₆H₆NNaO₃
• MW: 163.1065
• CID: 5067313
• PubChem ID: 23676345
• Update Time: 2025-09-24

sodium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate Chemical and Physical Properties

Names and Identifiers

• sodium (Z)-1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate
• sodium;(Z)-1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate
• C6H6NO3.Na
• 4495AJ
• Sodium (E)-1-Cyano-3-ethoxy-3-oxo-1-propen-2-olate
• (2Z)-3-cyano-2-hydroxy-2-Propenoic acid ethyl ester, sodium salt (1:1)
• sodium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate

• Inchi： 1S/C6H7NO3.Na/c1-2-10-6(9)5(8)3-4-7;/h3,8H,2H2,1H3;/q;+1/p-1/b5-3-;
• InChI Key： UJIPHZNUWCAKEM-FBZPGIPVSA-M
• SMILES： [Na+].O(C(/C(=C(\[H])/C#N)/[O-])=O)C([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 203
• Topological Polar Surface Area: 73.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters